4-{1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine

• IUPAC Name: [1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H23N3O2S/c1-12-9-14(20-16-12)11-17-4-2-3-13(10-17)15(19)18-5-7-21-8-6-18/h9,13H,2-8,10-11H2,1H3
• InChI Key: SNNPQIRHKYAYRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCCC(C2)C(=O)N3CCSCC3
• Molecular Formula: C15H23N3O2S
• Molecular Weight: 309.4 g/mol
• CAS No.: 2640888-19-1

Description

4-{1-[(3-Methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine is a heterocyclic compound featuring a piperidine ring substituted with a 3-methyl-1,2-oxazol-5-ylmethyl group and linked via a carbonyl bridge to a thiomorpholine moiety. The thiomorpholine group, a sulfur-containing analog of morpholine, confers distinct electronic and steric properties compared to oxygen-containing heterocycles. Its synthesis likely involves amide coupling or similar strategies, as inferred from analogous PROTAC syntheses (e.g., Example 208 in ).

Mechanism of Action

Target of Action

The primary target of 4-{1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine is human carbonic anhydrase II (hCA II) . This enzyme plays a crucial role in many physiological and pathological processes, including the regulation of pH and CO2 transport.

Mode of Action

This compound acts as an isoform-selective inhibitor of hCA II. It binds to the active site of the enzyme, preventing it from catalyzing the hydration of carbon dioxide to bicarbonate and protons. This inhibition disrupts the enzyme’s normal function, leading to the therapeutic effects of the compound.

Pharmacokinetics

The metabolism and excretion of these compounds can vary, but they are typically metabolized in the liver and excreted in the urine.

Result of Action

The inhibition of hCA II by 4-{1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine leads to a decrease in intraocular pressure. This makes it a potential candidate for the treatment of glaucoma. Additionally, it has shown a combined potentiated effect of the antimicrobial action of carbapenems (meropenem) and aminoglycosides (gentamicin) against antibiotic-resistant bacteria.

Action Environment

Environmental factors such as pH and temperature can influence the action, efficacy, and stability of this compound. For instance, the compound’s inhibitory activity might be affected by the pH of the environment, as it could influence the protonation state of the compound and its target. Additionally, temperature could affect the compound’s stability and its interaction with hCA II.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s uniqueness lies in its hybrid structure combining piperidine, oxazole, and thiomorpholine motifs. Below is a comparative analysis with structurally related compounds:

Compound	Key Structural Features	Reported Activity/Application	Source
4-{1-[(3-Methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine (Target Compound)	Piperidine-3-carbonyl-thiomorpholine core; 3-methyloxazole substituent.	Not explicitly reported, but structural analogs suggest kinase or protease inhibition potential.	N/A
MZO-2 (Ethyl N-(4-{[(2,4-dimethoxyphenyl)methyl]carbamoyl}-3-methyl-1,2-oxazol-5-yl)ethanimidate)	3-Methyl-1,2-oxazol-5-yl group; carbamoyl linkage.	Anti-inflammatory activity in murine models (inhibits edema and contact sensitivity) .
4-[1-(2-Ethylpyrimidine-5-carbonyl)piperidin-4-yl]thiomorpholine	Pyrimidine substituent; piperidin-4-yl-thiomorpholine linkage.	Structural analog in Chembase; potential kinase-targeting scaffold.
Example 208 PROTAC ()	3-Methyloxazole substituent; pyrrolidine-carboxamide core.	Part of a proteolysis-targeting chimera (PROTAC) synthesis route.
Elongin-B/C Complex Ligand ()	Thiomorpholine derivative with oxazole and pyrimidine motifs.	Binds to Elongin-B/C, implicated in ubiquitin ligase systems.

Key Comparative Insights

Oxazole Substitution: The target compound’s 3-methyloxazole group is shared with MZO-2 () and Example 208 (). In contrast, the PROTAC example () uses oxazole as a linker, emphasizing its role in molecular recognition rather than direct bioactivity.

Thiomorpholine vs. The Elongin-B/C ligand () uses thiomorpholine for protein interaction, suggesting a niche role in macromolecular binding.

Piperidine Linkage Variations :

• The target compound’s piperidine-3-carbonyl linkage differs from the piperidin-4-yl-thiomorpholine in Chembase’s analog (). Positional isomerism here may influence conformational stability and target engagement.

Biological Activity :

• While direct data on the target compound is absent, MZO-2’s in vivo efficacy () and PROTAC-related syntheses () imply that its structural framework is compatible with bioactive molecules.